Cas no 181955-94-2 (4-(phenylmethyl)-2-Piperazinecarboxylic acid methyl ester)

4-(Phenylmethyl)-2-piperazinecarboxylic acid methyl ester is a versatile piperazine derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its structural features, including the phenylmethyl and ester functional groups, make it valuable for constructing complex molecules, particularly in the development of bioactive compounds. The compound offers excellent reactivity for further functionalization, enabling modifications at both the piperazine ring and ester moiety. Its stability under standard conditions ensures reliable handling and storage. This intermediate is commonly employed in medicinal chemistry for the synthesis of potential therapeutic agents, owing to its ability to serve as a scaffold for diverse pharmacophores.
4-(phenylmethyl)-2-Piperazinecarboxylic acid methyl ester structure
181955-94-2 structure
Product Name:4-(phenylmethyl)-2-Piperazinecarboxylic acid methyl ester
CAS No:181955-94-2
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD12755244
CID:1108041
PubChem ID:53415162
Update Time:2025-06-07

4-(phenylmethyl)-2-Piperazinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(phenylmethyl)-2-Piperazinecarboxylic acid methyl ester
    • methyl 4-benzylpiperazine-2-carboxylate
    • 4-Benzylpiperazine-2-carboxylic acid methyl ester
    • Methyl 4-benzyl-2-piperazinecarboxylate
    • 181955-94-2
    • DTXSID90696991
    • CS-0012604
    • Y10996
    • A26360
    • EN300-323009
    • SCHEMBL8563102
    • MFCD12755244
    • AKOS026674228
    • DB-065380
    • AS-82582
    • MDL: MFCD12755244
    • Inchi: 1S/C13H18N2O2/c1-17-13(16)12-10-15(8-7-14-12)9-11-5-3-2-4-6-11/h2-6,12,14H,7-10H2,1H3
    • InChI Key: SIXVZEDCLDOKBM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CN(CC2C=CC=CC=2)CCN1)=O

Computed Properties

  • Exact Mass: 234.136827821g/mol
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.118

4-(phenylmethyl)-2-Piperazinecarboxylic acid methyl ester Pricemore >>

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